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Compound of Interest

Compound Name: Des(benzylpyridyl) atazanavir

Cat. No.: B607065 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Atazanavir is an essential protease inhibitor used in the treatment of HIV-1 infection.[1][2][3]

The characterization of its metabolites and impurities is crucial for understanding its

pharmacological profile, ensuring drug safety, and meeting regulatory requirements.

Des(benzylpyridyl) atazanavir is a known N-dealkylation metabolite of atazanavir.[4][5][6]

This document provides a detailed protocol for the characterization of Des(benzylpyridyl)
atazanavir using Nuclear Magnetic Resonance (NMR) spectroscopy, a powerful technique for

elucidating molecular structures.[7][8]

Structural Relationship

Des(benzylpyridyl) atazanavir (Molecular Formula: C26H43N5O7) is formed by the removal

of the benzylpyridyl group from the parent atazanavir molecule.[9][10] This structural

modification significantly impacts the molecule's electronic environment, leading to predictable

changes in the NMR spectrum, which can be used for its unambiguous identification.
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Structural Relationship of Atazanavir and Des(benzylpyridyl) atazanavir

Atazanavir
C38H52N6O7

Des(benzylpyridyl) atazanavir
C26H43N5O7

N-dealkylation
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NMR Experimental and Data Analysis Workflow

Sample Preparation

Data Acquisition

Data Analysis

Conclusion

Dissolve Des(benzylpyridyl)
atazanavir in deuterated solvent

1D ¹H NMR

1D ¹³C NMR

2D COSY

2D HSQC

Fourier Transform,
Phase and Baseline Correction

Peak Integration
(¹H NMR)

Peak Assignment using
1D and 2D data

Structural Confirmation of
Des(benzylpyridyl) atazanavir

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b607065?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607065?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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